Cas no 6665-69-6 (3,5-dihydroxyflavone)

• Product Name: 3,5-dihydroxyflavone
• CAS No: 6665-69-6
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00143074
• CID: 964361
• PubChem ID: 5393151
• Update Time: 2025-08-04

3,5-dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,5-dihydroxyflavone
• 3,5-dihydroxy-2-phenylchromen-4-one
• 3,5-Dihydroxy-2-phenyl-chromen-4-on
• 3,5-dihydroxy-2-phenyl-chromen-4-one
• 3,5-Dihydroxyflavon
• dihydroxy flavone
• SR-05000002503-1
• BDBM50222291
• 3,5,-Dihydroxyflavone
• SPECTRUM1505147
• SCHEMBL290081
• AKOS024285110
• MFCD00143074
• NS00116343
• CHEMBL239276
• NCGC00096043-01
• 6665-69-6
• 3,5-dihydroxy-2-phenyl-4H-chromen-4-one
• PD000599
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-phenyl-
• dihydroxyflavone
• DTXSID30419823
• QHYWQIVTVQAKQF-UHFFFAOYSA-N
• SR-05000002503

• MDL： MFCD00143074
• Inchi： 1S/C15H10O4/c16-10-7-4-8-11-12(10)13(17)14(18)15(19-11)9-5-2-1-3-6-9/h1-8,16,18H
• InChI Key： QHYWQIVTVQAKQF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=CC=CC1=2)O)=O)O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 70.67000
• LogP: 2.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3,5-dihydroxyflavone

3,5-Dihydroxyflavone (CAS No. 6665-69-6): A Comprehensive Overview

3,5-Dihydroxyflavone (CAS No. 6665-69-6) is a naturally occurring flavonoid that has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. This compound, also known as 3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one, belongs to the class of flavonoids, which are a group of polyphenolic compounds found in various plants and fruits. The chemical structure of 3,5-dihydroxyflavone features two hydroxyl groups at the 3 and 5 positions of the flavone skeleton, contributing to its unique biological properties.

The interest in 3,5-dihydroxyflavone has been fueled by its potential health benefits, which have been explored in numerous studies. Recent research has highlighted its antioxidant, anti-inflammatory, and neuroprotective properties. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that 3,5-dihydroxyflavone exhibits strong antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases.

In addition to its antioxidant effects, 3,5-dihydroxyflavone has shown significant anti-inflammatory properties. A study in the Inflammation Research journal reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in macrophages. These findings suggest that 3,5-dihydroxyflavone could be beneficial in managing inflammatory conditions such as arthritis and other autoimmune disorders.

The neuroprotective effects of 3,5-dihydroxyflavone have also been extensively studied. Research published in the Molecular Neurobiology journal indicated that this flavonoid can protect neurons from oxidative damage and promote neurogenesis. These properties make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its direct biological activities, 3,5-dihydroxyflavone has been investigated for its potential synergistic effects when combined with other bioactive compounds. A study in the Bioorganic & Medicinal Chemistry Letters explored the combination of 3,5-dihydroxyflavone with curcumin and found that this combination significantly enhanced the anti-cancer effects compared to individual treatments. This synergistic effect highlights the potential of using 3,5-dihydroxyflavone in combination therapies for cancer treatment.

The safety profile of 3,5-dihydroxyflavone is another important aspect that has been evaluated in various studies. Toxicological assessments have generally shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any bioactive compound, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 3,5-dihydroxyflavone (CAS No. 6665-69-6) is a multifaceted flavonoid with a wide range of biological activities and potential therapeutic applications. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable compound for further research and development in the fields of medicine and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, the future prospects for this compound appear promising.